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Introduction
The HJC0152 Annexin V Apoptosis Assay is a highly sensitive and specific method for the

detection of apoptosis, or programmed cell death. This assay allows for the differentiation

between healthy, early apoptotic, late apoptotic, and necrotic cells. The detection is based on

the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma

membrane, an early hallmark of apoptosis.[1][2][3] Annexin V, a calcium-dependent

phospholipid-binding protein, has a high affinity for PS and is conjugated to a fluorophore for

detection.[4][5][6] Propidium Iodide (PI), a fluorescent nucleic acid intercalating agent, is also

included to identify cells that have lost membrane integrity, a characteristic of late apoptotic and

necrotic cells.[2][7] This combination allows for the quantitative analysis of different cell

populations by flow cytometry or fluorescence microscopy.

Principle of the Assay
In viable cells, phosphatidylserine (PS) is exclusively located on the inner leaflet of the plasma

membrane.[2][4] During the early stages of apoptosis, this membrane asymmetry is lost, and

PS is translocated to the outer leaflet of the plasma membrane.[1][8][9] Annexin V, when in the

presence of Ca²⁺, binds with high affinity to the exposed PS residues.[5][10] The HJC0152 kit

utilizes a fluorescently labeled Annexin V (e.g., FITC, APC) to identify these early apoptotic

cells.
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Propidium Iodide (PI) is a membrane-impermeant dye that can only enter cells with

compromised plasma membranes.[2][7] Therefore, it is excluded from viable and early

apoptotic cells. Late apoptotic and necrotic cells, which have lost membrane integrity, will take

up PI and fluoresce red.[7][11] By using both Annexin V and PI, it is possible to distinguish

between four cell populations:

Annexin V- / PI-: Live, healthy cells

Annexin V+ / PI-: Early apoptotic cells

Annexin V+ / PI+: Late apoptotic or necrotic cells

Annexin V- / PI+: Necrotic cells (primarily due to mechanical damage)[11]

Signaling Pathway Diagram
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Apoptosis Detection Principle
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Experimental Workflow

Experimental Workflow

1. Induce Apoptosis
(Include Controls)

2. Harvest Cells
(Suspension or Adherent)

3. Wash Cells
(2x with cold PBS)

4. Resuspend in 1X Binding Buffer
(1x10^6 cells/mL)

5. Stain with Annexin V and PI
(15 min, RT, dark)

6. Add 1X Binding Buffer

7. Analyze by Flow Cytometry
(within 1 hour)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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